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Compound of Interest

Compound Name: Thionazin

Cat. No.: B1682318 Get Quote

Introduction

Thionazin, also known as Zinophos, is an organophosphate insecticide and nematicide. Due

to its toxicity, monitoring its presence in the air, particularly in agricultural and industrial settings,

is crucial for assessing human exposure and environmental contamination. Mobile laboratories

offer a flexible and rapid solution for on-site air analysis, providing timely data for immediate

decision-making. These application notes provide a framework for determining Thionazin
levels in the air using portable and mobile analytical instrumentation.

Principle and Application
This method is designed for the on-site sampling and quantification of airborne Thionazin. It is

applicable to researchers, environmental scientists, and occupational health professionals who

require rapid field analysis. The core of the method involves drawing a known volume of air

through a solid sorbent tube to trap Thionazin, followed by solvent elution or thermal

desorption and analysis using a portable gas chromatograph (GC).

Experimental Protocols
Air Sampling Protocol
Objective: To efficiently capture airborne Thionazin from a known volume of air.

Materials:
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Personal sampling pump (calibrated)

OSHA Versatile Sampler (OVS) tubes containing XAD-2 sorbent material[1]

Flexible, non-reactive tubing

Calibration device (e.g., bubble meter or electronic calibrator)

Plastic caps for sealing tubes

Field logbook

Procedure:

Pump Calibration: Calibrate each personal sampling pump with a representative sampler in

line to ensure accurate flow rates.[2]

Sampler Connection: Connect the OVS tube to the personal sampling pump with flexible

tubing. The sampler should be positioned vertically with the larger end pointing downwards.

[2]

Sampling:

For personal exposure monitoring, clip the pump to the worker's belt and the sampler to

their breathing zone.

For area monitoring, place the sampling train in the desired location.

Initiate Sampling: Turn on the pump and record the start time and flow rate in the field

logbook.

Sample Collection: Sample at a known flow rate, typically between 0.2 and 1 L/min, for a

total sample volume of 12 to 480 liters.[2] The exact volume will depend on the expected

concentration and the method's limit of detection.

Terminate Sampling: After the desired sampling duration, turn off the pump and record the

end time.
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Sample Handling:

Immediately after sampling, disconnect the OVS tube and securely seal both ends with

plastic caps.[2]

Label the tube with a unique identifier.

Store the samples in a cool, dark environment (e.g., a cooler with ice packs) to minimize

degradation before analysis.

Prepare field blanks by handling and storing unexposed OVS tubes in the same manner

as the samples.

Sample Preparation and Analysis Protocol (Using
Portable GC)
Objective: To extract Thionazin from the sorbent and quantify it using a portable gas

chromatograph.

Materials:

Portable Gas Chromatograph (e.g., FROG-5000™, zNose®)[3][4]

Extraction solvent (e.g., Methylene Chloride, Ethyl Acetate)[5][6]

Micropipettes

Autosampler vials with caps

Thionazin analytical standard

Reagent-grade solvents for standard preparation

Procedure:

Standard Preparation:

Prepare a stock solution of Thionazin in the chosen extraction solvent.
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Create a series of calibration standards at a minimum of three concentration levels by

diluting the stock solution.[5] One standard should be near the limit of detection, with

others spanning the expected sample concentration range.

Sample Elution:

Break open the OVS tube and transfer the front and back sorbent sections to separate

vials.

Add a precise volume of extraction solvent to each vial.

Agitate the vials (e.g., vortex or sonicate) to ensure efficient extraction of Thionazin from

the sorbent.

GC Analysis:

Set up the portable GC according to the manufacturer's instructions.

Inject a small volume (e.g., 1-5 µL) of the calibration standards to generate a calibration

curve.[5]

Inject the sample extracts into the GC.

Identify and quantify Thionazin based on its retention time and the peak area relative to

the calibration curve.

Quality Control:

Analyze field blanks to check for contamination.

Analyze a laboratory blank (extraction solvent) to ensure no background contamination.

Spike a known amount of Thionazin standard onto a blank sorbent tube and analyze it to

determine the desorption efficiency.

Data Presentation
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Quantitative data should be recorded in a structured format to allow for clear interpretation and

comparison.

Table 1: Air Sampling Parameters

Sample ID
Location/W
orker ID

Start Time End Time
Flow Rate
(L/min)

Total
Volume (L)

AIR-001
Field A

Perimeter
09:00 17:00 1.0 480

AIR-002 Operator B 09:05 17:05 0.8 384

AIR-BLK-01 Field Blank N/A N/A N/A N/A

Table 2: Thionazin Concentration Results

Sample ID
Thionazin
Peak Area

Calculated
Mass (ng)

Air
Concentration
(ng/m³)

Recovery (%)

AIR-001 45,872 120 250 N/A

AIR-002 28,934 76 198 N/A

AIR-BLK-01 < LOD < LOD < LOD N/A

QC-Spike 38,110 100 (spiked) N/A 95

Note: LOD = Limit of Detection
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Caption: Workflow for mobile air sampling and analysis of Thionazin.

Thionazin Mechanism of Action: Acetylcholinesterase
Inhibition
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Thionazin, as an organophosphate, acts by inhibiting the enzyme acetylcholinesterase

(AChE). This leads to an accumulation of the neurotransmitter acetylcholine (ACh) in nerve

synapses, causing overstimulation of nerve signals.

Normal Synaptic Function

Inhibition by Thionazin
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Caption: Organophosphate inhibition of acetylcholinesterase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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